Cas no 1351622-94-0 (N-2-hydroxy-2-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide
• CAS No: 1351622-94-0
• MF: C₁₃H₁₅NO₂S₂
• MW: 281.393700838089
• CID: 6474704
• PubChem ID: 71782348
• Update Time: 2025-11-02

N-2-hydroxy-2-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide
• N-(2-hydroxy-2-(thiophen-2-yl)propyl)-2-(thiophen-2-yl)acetamide
• F5857-7581
• N-(2-hydroxy-2-thiophen-2-ylpropyl)-2-thiophen-2-ylacetamide
• AKOS024524812
• N-[2-hydroxy-2-(thiophen-2-yl)propyl]-2-(thiophen-2-yl)acetamide
• 1351622-94-0

• Inchi： 1S/C13H15NO2S2/c1-13(16,11-5-3-7-18-11)9-14-12(15)8-10-4-2-6-17-10/h2-7,16H,8-9H2,1H3,(H,14,15)
• InChI Key： KMYBSPNCMSZDDW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)(CNC(CC1=CC=CS1)=O)O

Computed Properties

• Exact Mass: 281.05442107g/mol
• Monoisotopic Mass: 281.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-2-hydroxy-2-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide

Research Briefing on N-2-hydroxy-2-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide (CAS: 1351622-94-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-2-hydroxy-2-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide (CAS: 1351622-94-0) as a promising compound for therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The compound, characterized by its unique thiophene-based structure, has garnered attention due to its potential as a modulator of key biological pathways. Recent studies have explored its synthesis through novel catalytic methods, achieving higher yields and purity. The structural elucidation via NMR and mass spectrometry has confirmed its stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In vitro studies have demonstrated that N-2-hydroxy-2-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide exhibits significant activity against specific enzyme targets, including those involved in inflammatory and neurodegenerative pathways. Preliminary data suggest that the compound may act as an allosteric modulator, offering a new mechanism of action compared to traditional inhibitors. These findings are supported by molecular docking simulations, which highlight its binding affinity to key protein domains.

Further investigations into the compound's pharmacokinetics have revealed favorable absorption and distribution profiles in animal models. Notably, its ability to cross the blood-brain barrier positions it as a potential candidate for treating central nervous system disorders. However, challenges such as metabolic stability and potential off-target effects require additional optimization and validation in preclinical models.

Collaborative efforts between academic and industrial researchers have accelerated the development of derivatives of N-2-hydroxy-2-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide, aiming to enhance its therapeutic index. Recent patents filed in 2023 highlight novel formulations and delivery systems designed to improve bioavailability and reduce toxicity. These innovations underscore the compound's versatility and potential for commercialization.

In conclusion, N-2-hydroxy-2-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide represents a compelling area of research in chemical biology. Its unique structural features and promising biological activity warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on advancing its preclinical development and exploring its efficacy in disease-specific models.